4-(3-Thienyl)benzonitrile
Overview
Description
4-(3-Thienyl)benzonitrile is a chemical compound with the empirical formula C11H7NS . It has a molecular weight of 185.24 . It is a solid substance and is often used as a research chemical .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringN#Cc1ccc(cc1)-c2ccsc2
. This indicates that the molecule consists of a benzonitrile group (a benzene ring attached to a nitrile group) and a thiophene ring connected at the 3-position . Physical and Chemical Properties Analysis
This compound is a solid substance with a melting point of 87-91 °C . Its InChI key isGRAMVGQZHXAXHP-UHFFFAOYSA-N
.
Scientific Research Applications
Polymerization : A study reported the use of thienothiophene derivatives, closely related to 4-(3-Thienyl)benzonitrile, for photoinduced metal-free atom transfer radical polymerization. This process efficiently activated polymerization, resulting in polymers with controlled molecular weight, dispersity, and chain end functionality (Kütahya et al., 2017).
Corrosion Inhibition : Benzonitrile derivatives have been synthesized and evaluated as corrosion inhibitors for mild steel in acidic solutions. These compounds, including variants of this compound, exhibited excellent inhibition performance, with one derivative showing superior effectiveness (Chaouiki et al., 2018).
High Voltage Lithium Ion Batteries : In the field of battery technology, 4-(Trifluoromethyl)-benzonitrile, a compound structurally similar to this compound, has been used as an electrolyte additive in high voltage lithium-ion batteries. It improved the cyclic stability and capacity retention of the batteries (Huang et al., 2014).
Pharmaceutical Development : this compound derivatives have been explored in pharmaceutical research for their potential in treating conditions like androgenetic alopecia and for sebum control. These compounds act as nonsteroidal androgen receptor antagonists (Li et al., 2008).
Liquid Crystal Materials : The thermal properties of liquid crystalline materials incorporating cyanothiophene and cyanofuran, related to this compound, have been studied. These materials exhibited phases like nematic and smectic, important for liquid crystal display technologies (Miyake et al., 1984).
Organic Solar Cells : In the field of organic solar cells, research has focused on designing fluorinated small molecule donor materials. These materials, including derivatives of this compound, show promise for enhanced electro-optical and photovoltaic properties (Mubashar et al., 2021).
Safety and Hazards
4-(3-Thienyl)benzonitrile is classified as Acute Tox. 3 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 . It is toxic if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Safety measures include wearing protective gloves, eye protection, face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
It’s known that the compound can have an impact on the respiratory system .
Biochemical Pathways
The biochemical pathways affected by 4-(3-Thienyl)benzonitrile are currently unknown . More studies are required to understand the downstream effects of this compound on cellular processes.
Result of Action
It’s known that the compound can cause skin and eye irritation, and may be harmful if swallowed or inhaled .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . .
Biochemical Analysis
Biochemical Properties
Benzonitrile derivatives have been reported to interact with various enzymes and proteins . More specific information about the interactions of 4-(3-Thienyl)benzonitrile with enzymes, proteins, and other biomolecules is currently unavailable.
Cellular Effects
It is known that benzonitrile derivatives can have various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism . Specific information about the cellular effects of this compound is currently unavailable.
Molecular Mechanism
Benzonitrile derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Specific information about the molecular mechanism of action of this compound is currently unavailable.
Properties
IUPAC Name |
4-thiophen-3-ylbenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NS/c12-7-9-1-3-10(4-2-9)11-5-6-13-8-11/h1-6,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRAMVGQZHXAXHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70399655 | |
Record name | 4-(3-Thienyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70399655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
172507-33-4 | |
Record name | 4-(3-Thienyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70399655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3-Thienyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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